LGD-4033

• CAS No.: 1165910-22-4
• Product Name: LGD-4033
• Molecular Formula: C14H12F6N2O
• Molecular Weight: 338.25
• IUPAC Name: 4-[(2R)-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]pyrrolidin-1-yl]-2-(trifluoromethyl)benzonitrile
• Standard InChI: InChI=1S/C14H12F6N2O/c15-13(16,17)10-6-9(4-3-8(10)7-21)22-5-1-2-11(22)12(23)14(18,19)20/h3-4,6,11-12,23H,1-2,5H2/t11-,12-/m1/s1
• Standard InChIKey: OPSIVAKKLQRWKC-VXGBXAGGSA-N
• SMILES: C1CC(N(C1)C2=CC(=C(C=C2)C#N)C(F)(F)F)C(C(F)(F)F)O
• Appearance: Solid powder
• Description: LGD-4033, also known as Ligandrol, is an investigational selective androgen receptor modulator (SARM) for treatment of conditions such as muscle wasting and osteoporosis. In animal models, LGD 4033 displays robust selectivity for muscle versus prostate tissues, anabolic activity in the muscle, and anti-resorptive and anabolic activity in bone. LGD-4033 has favorable pharmacokinetic profile, and increases lean body mass even during this short period without change in prostate-specific antigen.
• Purity: Purity: >98% (HPLC)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LGD-4033; LGD 4033; LGD4033; VK5211; VK-5211; VK 5211; Ligandrol.
• Reference: 1: Thevis M, Lagojda A, Kuehne D, Thomas A, Dib J, Hansson A, Hedeland M, Bondesson U, Wigger T, Karst U, Schänzer W. Characterization of a non-approved selective androgen receptor modulator drug candidate sold via the Internet and identification of in vitro generated phase-I metabolites for human sports drug testing. Rapid Commun Mass Spectrom. 2015 Jun 15;29(11):991-9. doi: 10.1002/rcm.7189. PubMed PMID: 26044265.; 2: Krug O, Thomas A, Walpurgis K, Piper T, Sigmund G, Schänzer W, Laussmann T, Thevis M. Identification of black market products and potential doping agents in Germany 2010-2013. Eur J Clin Pharmacol. 2014 Nov;70(11):1303-11. doi: 10.1007/s00228-014-1743-5. Epub 2014 Aug 30. PubMed PMID: 25168622.; 3: Dalton JT, Taylor RP, Mohler ML, Steiner MS. Selective androgen receptor modulators for the prevention and treatment of muscle wasting associated with cancer. Curr Opin Support Palliat Care. 2013 Dec;7(4):345-51. doi: 10.1097/SPC.0000000000000015. Review. PubMed PMID: 24189892.; 4: Basaria S, Collins L, Dillon EL, Orwoll K, Storer TW, Miciek R, Ulloor J, Zhang A, Eder R, Zientek H, Gordon G, Kazmi S, Sheffield-Moore M, Bhasin S. The safety, pharmacokinetics, and effects of LGD-4033, a novel nonsteroidal oral, selective androgen receptor modulator, in healthy young men. J Gerontol A Biol Sci Med Sci. 2013 Jan;68(1):87-95. doi: 10.1093/gerona/gls078. Epub 2012 Mar 28. PubMed PMID: 22459616; PubMed Central PMCID: PMC4111291.; 5: Geldof, L., Pozo, O.J., Lootens, L., et al. In vitro metabolism study of a black market product containing SARM LGD-4033. Drug Test Anal. (2016).
• PubChem Compound: 44137686
• Last Modified: Nov 11 2021